A high energy output nanogenerator based on reduced graphene oxide†
Nanoscale Pub Date: 2015-10-19 DOI: 10.1039/C5NR04971G
Abstract
In this paper, we report a novel graphene-based nanogenerator for high energy harvesting. Experimental and theoretical results revealed that the energy output mechanism is the joint action of the strain effect (band engineering) and the triboelectric effect of reduced graphene oxide. It was found that the current could be adjusted by experimental parameters, such as the electrolyte concentration and rotation rate. Furthermore, the voltage output could be amplified by series connection of the system. Compared with other nanogenerators, the present graphene-based nanogenerator provides advantages, such as simple assembly, flexibility and high structural stability. It is expected that this nanogenerator will be of potential application in active sensors and sustainable power sources.
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Journal Nameļ¼Nanoscale
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